(3S,6R)-methyl 6-methylpiperidine-3-carboxylate (S)-2-acetamido-4-methylpentanoate

• IUPAC Name: (2S)-2-acetamido-4-methylpentanoic acid;methyl (3S,6R)-6-methylpiperidine-3-carboxylate
• InChI: InChI=1S/C8H15NO3.C8H15NO2/c1-5(2)4-7(8(11)12)9-6(3)10;1-6-3-4-7(5-9-6)8(10)11-2/h5,7H,4H2,1-3H3,(H,9,10)(H,11,12);6-7,9H,3-5H2,1-2H3/t7-;6-,7+/m01/s1
• InChI Key: UAIQUTMXOXNFNV-SXUREGEKSA-N
• Canonical SMILES: CC1CCC(CN1)C(=O)OC.CC(C)CC(C(=O)O)NC(=O)C
• Isomeric SMILES: C[C@@H]1CC[C@@H](CN1)C(=O)OC.CC(C)C[C@@H](C(=O)O)NC(=O)C
• Molecular Formula: C16H30N2O5
• Molecular Weight: 330.42 g/mol
• CAS No.: 1009376-80-0

Description

(3S,6R)-methyl 6-methylpiperidine-3-carboxylate (S)-2-acetamido-4-methylpentanoate is a useful research compound. Its molecular formula is C16H30N2O5 and its molecular weight is 330.42 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antimetastatic Activity

A study investigated the antimetastatic activity of various L-iduronic acid-type 1-N-iminosugars, including derivatives similar to the compound . These compounds were synthesized from siastatin B isolated from Streptomyces culture. They showed potential in inhibiting invasion of cancer cells through reconstituted basement membranes and significantly reduced pulmonary metastasis in mice when pretreated with these compounds (Nishimura et al., 1997).

Role in Chitin Synthesis

Research on an epithelial cell line from Chironomus tentans highlighted the hormonal regulation of dopadecarboxylase activity and chitin synthesis. The study involved compounds structurally related to (3S,6R)-methyl 6-methylpiperidine-3-carboxylate (S)-2-acetamido-4-methylpentanoate, indicating potential roles in biological processes like chitin synthesis (Baumeister, Ludwig, & Spindler-Barth, 1992).

Potential as a Proteinase Inhibitor

A study demonstrated the synthesis of a compound similar to the one and its potential application as a proteinase inhibitor. This highlights the compound's relevance in biochemical research, particularly in enzyme inhibition studies (Angelastro et al., 1992).

Application in Anticancer Drugs

A research explored amino acetate functionalized Schiff base organotin(IV) complexes as anticancer drugs. These complexes, which include structures related to the compound , showed promising results in in vitro cytotoxicity studies against various human tumor cell lines (Basu Baul et al., 2009).

Dipeptide Mimic Synthesis

Another study focused on the synthesis of enantiopure compounds, including derivatives of the compound, as dipeptide mimics. These findings are significant in understanding peptide conformation-activity relationships, which are crucial in pharmaceutical research (Rao, Pinyol, & Lubell, 2007).

Synthesis of Antimetabolites

Research on the synthesis of N5-hydroxy-2-methylarginine and N5-hydroxy-2-methylornithine, involving compounds structurally related to the chemical , was conducted. This study highlights the chemical's potential role in the synthesis of specific antimetabolites (Maehr & Leach, 1978).